N-(benzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide
• InChI: InChI=1S/C17H17N3O3S3/c21-16(19-17-18-12-6-1-2-8-14(12)25-17)13-7-3-4-10-20(13)26(22,23)15-9-5-11-24-15/h1-2,5-6,8-9,11,13H,3-4,7,10H2,(H,18,19,21)
• InChI Key: QLRKZYOXTYYNFG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C(=O)NC2=NC3=CC=CC=C3S2)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C17H17N3O3S3
• Molecular Weight: 407.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide, commonly referred to as BTTP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of piperidine carboxamides and has been found to exhibit a range of interesting properties that make it a valuable tool for researchers in various fields.

Scientific Research Applications

Antimicrobial and Antifungal Applications

Compounds related to N-(benzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, a series of compounds synthesized from 2-amino substituted benzothiazoles and p-acetamidobenzenesulfonyl chloride demonstrated considerable antibacterial activity against various bacterial strains. These studies suggest that modifications in the benzothiazole and piperidine structures can lead to compounds with significant antibacterial properties (Patel & Agravat, 2009).

Antituberculosis Activity

Another research focus is the design and synthesis of thiazole-aminopiperidine hybrid analogues as novel Mycobacterium tuberculosis GyrB inhibitors. These compounds were evaluated in vitro for their antituberculosis activity, with several showing promising results against the Mycobacterium tuberculosis H37Rv strain. Such studies highlight the potential of benzothiazole-piperidine derivatives in developing new antituberculosis agents (Jeankumar et al., 2013).

Anti-Arrhythmic Activity

Compounds featuring a piperidine moiety linked to benzothiazole have also been investigated for their anti-arrhythmic activity. A specific study synthesized piperidine-based derivatives and evaluated them, discovering that some showed significant anti-arrhythmic effects. This suggests the therapeutic potential of these compounds in treating arrhythmias and underscores the versatility of the benzothiazole-piperidine scaffold in medicinal chemistry (Abdel‐Aziz et al., 2009).

Synthesis of Novel Chemical Entities

Research has also focused on the synthesis of novel benzothiazole derivatives with potential biological activities. For example, new piperidine substituted benzothiazole derivatives have been synthesized and assessed for their biological properties, including antibacterial and antifungal activities. Such studies are crucial for expanding the chemical space of benzothiazole derivatives and exploring their full potential in drug discovery and development (Shafi, Rajesh, & Senthilkumar, 2021).